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Compound of Interest

Compound Name: Akton

Cat. No.: B1233760 Get Quote

A Guide for Researchers and Drug Development Professionals

This guide provides a comparative assessment of the insecticide Akton, a trade name for

diazinon, and its risks to non-target organisms. Diazinon is an organophosphate insecticide

that has been widely used in agriculture and for residential pest control.[1] Due to significant

concerns about its impact on wildlife, its use has been restricted in many applications.[2][3]

This document compares the toxicity of diazinon with three common alternatives from different

insecticide classes: Chlorpyrifos (another organophosphate), Bifenthrin (a pyrethroid), and

Imidacloprid (a neonicotinoid). The data presented is intended to help researchers and

professionals in drug development understand the relative risks these substances pose to non-

target species.

Mechanism of Action: Acetylcholinesterase
Inhibition
Diazinon, like other organophosphate insecticides, functions by inhibiting the

acetylcholinesterase (AChE) enzyme. In the target insect, diazinon is metabolically converted

to its oxygen analog, diazoxon, which is a potent inhibitor of AChE. This enzyme is crucial for

the proper functioning of the nervous system, as it breaks down the neurotransmitter

acetylcholine (ACh).[1] When AChE is inhibited, acetylcholine accumulates in the synapse,

leading to continuous nerve stimulation, paralysis, and ultimately, death.[1] This mode of action

is not specific to insects and affects a wide range of non-target organisms, including mammals,

birds, and fish, that rely on cholinergic neurotransmission.
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Caption: Mechanism of Action of Akton (Diazinon) via Acetylcholinesterase Inhibition.

Comparative Toxicity to Non-Target Organisms
The risk to non-target organisms is typically evaluated using standardized acute toxicity tests,

which determine the concentration or dose that is lethal to 50% of the test population (LC50 or

LD50). The following tables summarize acute toxicity data for diazinon and its alternatives

across four major groups of non-target organisms. Lower LD50/LC50 values indicate higher

toxicity.

Table 1: Avian Acute Oral Toxicity
This test measures the toxicity from a single oral dose. Data is presented as the median lethal

dose (LD50) in milligrams of the substance per kilogram of the bird's body weight (mg/kg).
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Insecticide
Chemical
Class

Test
Species

Acute Oral
LD50
(mg/kg)

Toxicity
Classificati
on

Reference(s
)

Diazinon

(Akton)

Organophosp

hate
Mallard Duck 3.5

Very Highly

Toxic
[4][5]

Bobwhite

Quail
10

Very Highly

Toxic
[5]

Chicken 6.4 - 9.2
Very Highly

Toxic
[6][7]

Chlorpyrifos
Organophosp

hate
Mallard Duck 112

Moderately

Toxic
[2]

Chicken 32 Highly Toxic [2]

Bifenthrin Pyrethroid Mallard Duck >2150

Slightly to

Practically

Non-toxic

[8][9]

Bobwhite

Quail
1800

Slightly to

Practically

Non-toxic

[8][9]

Imidacloprid Neonicotinoid
Bobwhite

Quail
152

Moderately

Toxic
[10]

Japanese

Quail
31 Highly Toxic [10][11]

Mallard Duck 283
Moderately

Toxic
[12][13]

Toxicity classifications are based on the U.S. EPA's system for avian species.

Table 2: Fish Acute Toxicity
This test measures toxicity over a 96-hour exposure period in water. Data is presented as the

median lethal concentration (LC50) in micrograms per liter (µg/L).
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Insecticide
Chemical
Class

Test
Species

96-hour
LC50 (µg/L)

Toxicity
Classificati
on

Reference(s
)

Diazinon

(Akton)

Organophosp

hate

Rainbow

Trout
635

Very Highly

Toxic
[5]

Bluegill

Sunfish
79

Very Highly

Toxic
[5]

Common

Carp
9,500 Highly Toxic [14]

Chlorpyrifos
Organophosp

hate

Rainbow

Trout
3

Very Highly

Toxic
[15]

Bluegill

Sunfish
3.3

Very Highly

Toxic
[15]

Bifenthrin Pyrethroid
Rainbow

Trout
0.15

Very Highly

Toxic
[9]

Bluegill

Sunfish
0.35

Very Highly

Toxic
[9]

Common

Carp
57.5

Very Highly

Toxic
[3]

Imidacloprid Neonicotinoid
Rainbow

Trout
211,000 Slightly Toxic [1]

Bluegill

Sunfish
>105,000 Slightly Toxic [16]

Toxicity classifications are based on the U.S. EPA's system for aquatic organisms.

Table 3: Aquatic Invertebrate Acute Toxicity
This test measures the concentration that immobilizes 50% of the test organisms (typically

Daphnia sp.) over a 48-hour exposure. Data is presented as the median effective concentration

(EC50) in micrograms per liter (µg/L).
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Insecticide
Chemical
Class

Test
Species

48-hour
EC50 (µg/L)

Toxicity
Classificati
on

Reference(s
)

Diazinon

(Akton)

Organophosp

hate

Daphnia

magna
0.52

Very Highly

Toxic
[5]

Chlorpyrifos
Organophosp

hate

Daphnia

magna
0.1

Very Highly

Toxic
[17]

Bifenthrin Pyrethroid
Daphnia

magna
1.6

Very Highly

Toxic
[8]

Imidacloprid Neonicotinoid
Daphnia

magna
85,000 Slightly Toxic [1]

Toxicity classifications are based on the U.S. EPA's system for aquatic organisms.

Table 4: Honey Bee Acute Contact Toxicity
This test measures toxicity from direct contact with the substance. Data is presented as the

median lethal dose (LD50) in micrograms per bee (µ g/bee ).

Insecticide
Chemical
Class

Acute Contact
LD50 (µ g/bee )

Toxicity
Classification

Reference(s)

Diazinon (Akton)
Organophosphat

e
0.22 Highly Toxic [4]

Chlorpyrifos
Organophosphat

e
0.057 Highly Toxic [2]

Bifenthrin Pyrethroid 0.015 Highly Toxic [8]

Imidacloprid Neonicotinoid 0.024 Highly Toxic [13]

Toxicity classifications are based on the U.S. EPA's system for honey bees.
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The toxicity data cited in this guide are derived from standardized tests, primarily following

guidelines established by the Organisation for Economic Co-operation and Development

(OECD). These protocols ensure that data is reliable and comparable across different studies

and substances.

OECD 223: Avian Acute Oral Toxicity Test
This guideline is used to determine the acute oral toxicity (LD50) of a substance in birds.

Test Animals: Commonly uses species like the Bobwhite quail (Colinus virginianus) or

Mallard duck (Anas platyrhynchos). Birds are acclimatized to laboratory conditions.

Administration: The test substance is administered as a single oral dose, typically via gavage

or in a gelatin capsule. A control group receives a vehicle without the test substance.

Dose Levels: A range of dose levels is used to establish a dose-response relationship.

Observation Period: Birds are observed for a period of at least 14 days.

Endpoints: Mortality, body weight changes, feed consumption, and any signs of toxicity (e.g.,

behavioral changes, physical abnormalities) are recorded.

Data Analysis: The LD50 value, with 95% confidence intervals, is calculated using

appropriate statistical methods (e.g., probit analysis).

OECD 203: Fish, Acute Toxicity Test
This guideline determines the concentration of a substance lethal to 50% of fish over a 96-hour

period.[18]

Test Animals: Standard species include Rainbow trout (Oncorhynchus mykiss) and Zebrafish

(Danio rerio).

Exposure Conditions: Fish are exposed to the test substance in water for 96 hours under

static, semi-static, or flow-through conditions. Water quality parameters (pH, temperature,

dissolved oxygen) are monitored.

Concentrations: A series of at least five concentrations are tested along with a control.
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Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.[18]

Endpoint: The LC50 value is determined at the end of the 96-hour exposure.[18]

Test Substance
Preparation & Range-Finding

Acclimatization of
Test Organisms

Parallel
Process

Definitive Exposure
(e.g., 96 hours)

Dosing

Systematic Observation
(Mortality, Sub-lethal effects)

Data Collection
(Body weight, water quality, etc.)

Statistical Analysis
(Probit, etc.)
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(LC50 / LD50)
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Click to download full resolution via product page

Caption: Generalized workflow for an acute ecotoxicity test.

Risk Assessment Framework
The overall risk a chemical poses to non-target organisms is a function of both its inherent

toxicity (effects) and the likelihood of exposure in the environment. A substance with very high

toxicity may pose a low risk if environmental exposure is minimal. Conversely, a moderately

toxic substance can pose a high risk if it is persistent and widely used, leading to significant

exposure.
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Caption: Logical relationship in the ecological risk assessment process.
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Conclusion
The data compiled in this guide demonstrates significant variation in the acute toxicity of

diazinon and its alternatives to non-target organisms.

Diazinon (Akton) shows very high toxicity to birds, fish, and aquatic invertebrates, and is

highly toxic to bees.[4][5] Its use has resulted in numerous bird kill incidents, which led to

restrictions on sites like golf courses.[2][3]

Chlorpyrifos, another organophosphate, exhibits a similar toxicity profile to diazinon, being

very highly toxic to aquatic life and highly toxic to birds and bees.[2][15]

Bifenthrin, a pyrethroid, is characterized by its exceptionally high toxicity to fish and aquatic

invertebrates but has a much lower acute toxicity to birds compared to the

organophosphates.[8][9] It remains, however, highly toxic to bees.[8]

Imidacloprid, a neonicotinoid, displays a different profile. It is significantly less toxic to fish

and birds than the organophosphates but is highly toxic to invertebrates, including bees and

aquatic insects.[1][10][19]

This comparative assessment highlights that while alternatives to diazinon may reduce the risk

to certain groups of organisms, they may increase the risk to others. The selection of a

pesticide should be based on a comprehensive risk assessment that considers the specific use

patterns and the sensitive non-target species present in the local environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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